4-oxo-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-2,3,4a,5,6,7,8,8a-octahydro-1H-phthalazine-1-carboxamide

• IUPAC Name: 4-oxo-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-2,3,4a,5,6,7,8,8a-octahydro-1H-phthalazine-1-carboxamide
• InChI: InChI=1S/C19H21N7O2S/c27-18-13-4-2-1-3-12(13)17(23-24-18)19(28)20-9-16-22-21-15-6-5-14(25-26(15)16)11-7-8-29-10-11/h5-8,10,12-13,17,23H,1-4,9H2,(H,20,28)(H,24,27)
• InChI Key: YDADKBPAJGTIFJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2C(C1)C(NNC2=O)C(=O)NCC3=NN=C4N3N=C(C=C4)C5=CSC=C5
• Molecular Formula: C19H21N7O2S
• Molecular Weight: 411.5 g/mol
• CAS No.: 1904211-83-1

Description

The compound contains several interesting functional groups, including a thiophene, a triazole, and a phthalazine. These groups are often found in biologically active compounds, so this compound could potentially have interesting biological properties.

Molecular Structure Analysis

The compound contains several heterocyclic rings, which can participate in pi stacking interactions and hydrogen bonding. This could influence its binding to biological targets.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, the presence of polar groups can increase solubility in water, while nonpolar groups can increase solubility in organic solvents.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis and Evaluation of Antimicrobial Agents : Research has involved synthesizing derivatives of triazolo, pyridazinone, and phthalazinone for their antimicrobial properties. For example, compounds with structures incorporating triazolo[4,3-b]pyridazin-6-yloxy motifs have been synthesized and evaluated for their potential antimicrobial activities, demonstrating the ongoing interest in developing novel agents against microbial resistance (Ilić et al., 2011).

Antiproliferative and Biological Activities

• Antiproliferative Activities : Derivatives similar to the specified compound have been explored for their antiproliferative effects. For instance, derivatives of triazolo[4,3-b]pyridazin have been studied for their ability to inhibit the proliferation of endothelial and tumor cells, indicating potential therapeutic applications in cancer treatment (Ilić et al., 2011).

Synthetic Methodologies and Chemical Transformations

• Advanced Synthetic Routes : The synthesis of complex heterocyclic compounds, including those incorporating thiophene, triazolo, and pyridazin motifs, often involves innovative synthetic methodologies. These methodologies enable the creation of compounds with potential applications in medicinal chemistry and as biochemical tools (Haiza et al., 2000).

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. It could also involve modifying the structure to optimize its properties.